3-amino-1-methyl-N-propyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-2-methyl-N-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C8H14N4O/c1-3-4-10-8(13)6-5-7(9)11-12(6)2/h5H,3-4H2,1-2H3,(H2,9,11)(H,10,13)
• InChI Key: RIPYKPRKHIJRLN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC(=NN1C)N
• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol

Description

“3-amino-1-methyl-N-propyl-1H-pyrazole-5-carboxamide” is a multi-substituted pyrazolecarboxamide used in the industrial synthesis of sildenafil. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of “this compound” involves multiple steps and requires specific reagents and conditions. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H14N4O. The InChI Key is MOGQNVSKBCVIPW-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and require specific conditions. It is used as a starting material for the key intermediate of sildenafil.

Physical And Chemical Properties Analysis

The compound is predicted to have a density of 1.32±0.1 g/cm3. Its melting point is 98-101°C (lit.), and its boiling point is predicted to be 325.9±42.0 °C. The compound is slightly soluble in water.

Safety and Hazards

The compound is classified as an irritant (Xi) and can cause irritation to the eyes, respiratory system, and skin. It is recommended to handle the compound with care, following standard laboratory safety procedures.

Future Directions

The compound is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. Its potential for future applications could be explored further in these areas.